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This guide provides a comprehensive comparison of experimental data confirming the on-
target activity of SR-0813, a potent and selective dual inhibitor of the ENL and AF9 YEATS
domains. While definitive rescue experiments involving mutant ENL alleles are yet to be
published, the existing body of evidence strongly supports a specific mechanism of action. This
document summarizes the key findings, compares SR-0813 to alternative compounds, and
outlines a proposed rescue experiment workflow to formally confirm its on-target effects.

Evidence for On-Target SR-0813 Activity

SR-0813 is a small molecule inhibitor that targets the YEATS domains of ENL and AF9, which
are critical for the proliferation of certain types of acute leukemia, particularly those with MLL
fusions.[1][2][3] The on-target activity of SR-0813 is supported by a range of biochemical and
cellular assays that demonstrate its direct engagement with ENL/AF9 and the downstream
consequences of this inhibition.

Quantitative Analysis of SR-0813 Activity
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The following table summarizes the key quantitative data for SR-0813 and a relevant

alternative, the ENL degrader SR-1114.

SR-1114 (PROTAC

Parameter SR-0813 Reference
Degrader)
ENL & AF9 YEATS
Target(s) ] ENL [1][2]
Domains
YEATS Domain
Mechanism ENL Degradation [1112]

Inhibition
ENL ICso (HTRF) 25nM N/A [1][2]
AF9 ICso (HTRF) 311 nM N/A [1]
ENL ECso (CETSA) 205 nM N/A [1]
AF9 ECso (CETSA) 76 nM N/A [1]
ENL Kd (SPR) 30 nM N/A [1][4]

Effect on ENL-
dependent cell lines
(e.g., MV4;11, MOLM-
13)

Growth Inhibition

Growth Inhibition

[1]14]

Downregulation of
ENL Target Genes
(HOXA9, MYC, MYB)

Yes

Yes

[11(31[4]

Signaling Pathway and Mechanism of Action

The ENL protein, through its YEATS domain, recognizes acetylated histone marks on

chromatin, leading to the recruitment of the Super Elongation Complex (SEC) and subsequent

transcriptional activation of key proto-oncogenes. SR-0813 competitively binds to the ENL

YEATS domain, displacing it from chromatin and thereby inhibiting the transcription of these

oncogenes.
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Caption: ENL signaling pathway and the inhibitory action of SR-0813.
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Experimental Protocols
Homogeneous Time-Resolved Fluorescence (HTRF)
Assay

This biochemical assay is used to determine the in-vitro potency of inhibitors. Recombinant
ENL YEATS domain protein is incubated with a biotinylated histone H3 peptide and a
fluorescently labeled antibody. SR-0813 competes with the histone peptide for binding to the
ENL YEATS domain, leading to a decrease in the HTRF signal. The ICso value is calculated
from the dose-response curve.

Cellular Thermal Shift Assay (CETSA)

CETSA is employed to verify target engagement in a cellular context. Cells are treated with SR-
0813 or a vehicle control, followed by heating to various temperatures. The principle is that
ligand-bound proteins are stabilized and thus more resistant to thermal denaturation. The
amount of soluble ENL protein at each temperature is quantified by western blotting, and the
ECso is determined by the concentration of SR-0813 that leads to a significant thermal
stabilization of ENL.[1][5]

Chromatin Immunoprecipitation followed by Sequencing
(ChlIP-seq)

This technique is used to assess the genome-wide localization of ENL on chromatin. Leukemia
cells are treated with SR-0813, and chromatin is cross-linked. ENL-bound chromatin is then
immunoprecipitated using an anti-ENL antibody and the associated DNA is sequenced. A
reduction in the ENL ChIP-seq signal at target gene loci indicates the displacement of ENL
from chromatin by SR-0813.[1]

Proposed Rescue Experiment Workflow

To definitively confirm that the anti-leukemic effects of SR-0813 are mediated through its
inhibition of the ENL YEATS domain, a rescue experiment can be performed. The workflow for
such an experiment is outlined below.
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Experimental Setup
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Caption: Proposed workflow for an ENL rescue experiment.

Comparison with Alternatives
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While SR-0813 is a potent inhibitor, other molecules have been developed to target the
ENL/AF9 pathway, offering different mechanisms of action or improved pharmacokinetic

properties.
Feature SR-0813 SR-1114 (PROTAC) TDI-11055
Small Molecule Small Molecule
Type o PROTAC Degrader o
Inhibitor Inhibitor
) ENL/AF9 YEATS ]
Primary Target ) ENL ENL YEATS Domain
Domain
) N o Targeted Protein N o
Mechanism Competitive Inhibition ) Competitive Inhibition
Degradation
) ) Limited by rapid ) o Orally available,
In Vivo Potential ] Under investigation )
metabolism improved PK
Reference [1][5] [11[2] [5]1[6]
Conclusion

The available data strongly indicate that SR-0813 acts as a potent and selective on-target
inhibitor of the ENL and AF9 YEATS domains. Its ability to displace ENL from chromatin and
suppress the transcription of key oncogenes in leukemia cell lines provides a solid foundation
for its mechanism of action. While formal rescue experiments have not yet been published, the
proposed workflow offers a clear path to definitively confirming the on-target activity of SR-0813
and further validating the ENL YEATS domain as a therapeutic target in acute leukemia. The
comparison with alternative compounds highlights the ongoing efforts to develop novel
therapeutics targeting this critical pathway.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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